3-Fluoro-4-methylbenzyl alcohol
Cat. No. B068981
Key on ui cas rn:
192702-79-7
M. Wt: 140.15 g/mol
InChI Key: UUVJAGTYIVYFOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[F:5][c:6]1[cH:7][c:8]([CH2:13][OH:14])[cH:9][cH:10][c:11]1[CH3:12].[S:1]([Cl:2])([Cl:3])=[O:4]>>[Cl:3][CH2:13][c:8]1[cH:7][c:6]([F:5])[c:11]([CH3:12])[cH:10][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Cc1ccc(CO)cc1F
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1ccc(CCl)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
